Cas no 25562-43-0 (Benzoic acid,2-[(4-chlorophenyl)seleno]-)

Benzoic acid,2-[(4-chlorophenyl)seleno]- structure
25562-43-0 structure
Product Name:Benzoic acid,2-[(4-chlorophenyl)seleno]-
CAS No:25562-43-0
MF:C13H9ClO2S2
MW:296.792360067368
CID:274149
PubChem ID:33091
Update Time:2025-04-19

Benzoic acid,2-[(4-chlorophenyl)seleno]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(4-chlorophenyl)seleno]-
    • 2-[(4-chlorophenyl)disulfanyl]benzoic acid
    • o-((p-Chlorophenyl)dithio)benzoic acid
    • BENZOIC ACID, o-((p-CHLOROPHENYL)DITHIO)-
    • DTXSID00180255
    • 25562-43-0
    • Inchi: 1S/C13H9ClO2S2/c14-9-5-7-10(8-6-9)17-18-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
    • InChI Key: KVCRNYQZAMPNQU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SSC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 295.97337
  • Monoisotopic Mass: 295.973249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.9
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.48
  • Boiling Point: 432.7°Cat760mmHg
  • Flash Point: 215.5°C
  • Refractive Index: 1.714
  • PSA: 37.3
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